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Compound of Interest

Compound Name: Hydroxypropylmethylcellulose

Cat. No.: B13716658 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Hydroxypropylmethylcellulose (HPMC).

Adherence to these procedures is critical for ensuring personnel safety and maintaining

product integrity.

Key Safety and Physical Data
Hydroxypropylmethylcellulose is generally considered a low-hazard material, primarily

posing a risk through mechanical irritation from dust. It is stable under normal conditions but is

hygroscopic.[1][2] The following table summarizes key quantitative data for safe handling and

storage.
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Parameter Value Source(s)

Acute Oral Toxicity (LD50, Rat)
>5,000 mg/kg (Practically non-

toxic)
[3]

Occupational Exposure Limit

(OEL)

Not established; general dust

limit of 10 mg/m³ is

recommended.

[3]

Recommended Storage

Temperature
15–25°C (59–77°F) [1][4]

Recommended Storage

Humidity
Below 60% Relative Humidity [3][5]

pH (1% aqueous solution) Approximately 6.0–8.0 [3]

Shelf Life
2 to 3 years under proper

storage conditions
[1]

Personal Protective Equipment (PPE)
While HPMC is not classified as a hazardous substance, the generation of dust necessitates

the use of personal protective equipment to prevent irritation and ensure safety during

handling.[6]

Eye Protection: Use safety glasses or goggles, especially when dust generation is likely.[2][3]

Respiratory Protection: For operations that generate significant dust or for prolonged

handling, a NIOSH-approved N95 or P1 dust mask is recommended to prevent respiratory

tract irritation.[2][3] For routine handling with adequate ventilation, respiratory protection may

not be required.[2]

Hand Protection: Nitrile or latex gloves are recommended for prolonged or repeated contact

to maintain general hygiene.[2][3]

Protective Clothing: Lab coats or coveralls should be worn to keep personal clothing clean.

Operational and Disposal Plans
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A systematic approach to handling, from receipt to disposal, minimizes risks and prevents

contamination.

Step-by-Step Handling Protocol
Receiving and Storage:

Upon receipt, inspect containers for damage.

Store HPMC in a cool, dry, well-ventilated area away from direct sunlight, heat sources,

and incompatible materials like strong oxidizing agents.[1][2][4][5]

Keep containers tightly sealed to prevent moisture absorption, as HPMC is hygroscopic.[1]

[2][7]

Label containers with the date of receipt and opening.[1]

Dispensing and Weighing:

Conduct all weighing and dispensing activities in an area with local exhaust ventilation,

such as a chemical fume hood or a ventilated balance enclosure, to control dust.[2][3]

Use appropriate tools (e.g., spatulas, scoops) to handle the powder.

Avoid creating dust clouds.[5][8][9] If dust is generated, ensure respiratory protection is

worn.

Laboratory Use:

When preparing solutions, add HPMC to the liquid slowly while stirring to prevent

clumping.

Clean all equipment thoroughly after use to prevent cross-contamination.[5]

Maintain good industrial hygiene practices; do not eat, drink, or smoke in handling areas.

[9]

Accidental Spills:
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For spills, avoid dust formation.[2][3] Do not use high-pressure air to clean.

Mechanically sweep or vacuum the spilled material into a suitable, labeled container for

disposal.[2][3]

Ensure the area is clean and prevent the product from entering drains.[2][3]

Disposal Plan
HPMC is generally classified as a non-hazardous waste.[3]

Waste Collection: Collect waste HPMC and any contaminated disposables (e.g., gloves,

weighing paper) in a suitable, closed, and clearly labeled container.[2][3]

Disposal Method: Dispose of the waste material via landfill or incineration.[3] All disposal

methods must comply with federal, state, and local environmental regulations.[3]

Contaminated Packaging: Dispose of empty or uncleaned containers as you would the

product itself.

HPMC Handling Workflow
The following diagram illustrates the key procedural steps for the safe handling of

Hydroxypropylmethylcellulose in a laboratory setting.
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Caption: Workflow for safe handling of HPMC from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13716658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13716658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

